Cas no 1824082-29-2 (5-Methyl-4-(oxiran-2-yl)-1,2-oxazole)

• Product Name: 5-Methyl-4-(oxiran-2-yl)-1,2-oxazole
• CAS No: 1824082-29-2
• MF: C₆H₇NO₂
• MW: 125.125281572342
• CID: 6209353
• PubChem ID: 129983864
• Update Time: 2025-07-25

5-Methyl-4-(oxiran-2-yl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 1824082-29-2
• 5-methyl-4-(oxiran-2-yl)-1,2-oxazole
• EN300-1826111
• 5-Methyl-4-(oxiran-2-yl)-1,2-oxazole

• Inchi： 1S/C6H7NO2/c1-4-5(2-7-9-4)6-3-8-6/h2,6H,3H2,1H3
• InChI Key： IXSPXISJJRAEGA-UHFFFAOYSA-N
• SMILES： O1CC1C1C=NOC=1C

Computed Properties

• Exact Mass: 125.047678466g/mol
• Monoisotopic Mass: 125.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 38.6Ų

Additional information on 5-Methyl-4-(oxiran-2-yl)-1,2-oxazole

Comprehensive Overview of 5-Methyl-4-(oxiran-2-yl)-1,2-oxazole (CAS No. 1824082-29-2)

The compound 5-Methyl-4-(oxiran-2-yl)-1,2-oxazole, identified by its CAS No. 1824082-29-2, is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This article delves into the molecular characteristics, synthesis methods, and emerging applications of this compound, while addressing common queries and trends in scientific literature and online searches.

Structurally, 5-Methyl-4-(oxiran-2-yl)-1,2-oxazole features a fused oxazole ring system with an epoxide (oxirane) substituent, making it a versatile intermediate for further chemical modifications. Researchers often explore its reactivity in ring-opening reactions, which are pivotal in drug discovery and material science. The presence of both oxazole and oxirane moieties contributes to its stability and reactivity, enabling its use in click chemistry and bioorthogonal reactions—topics frequently searched in academic and industrial contexts.

Recent studies highlight the role of 5-Methyl-4-(oxiran-2-yl)-1,2-oxazole in the development of small-molecule inhibitors targeting enzymes involved in inflammatory pathways. This aligns with growing public interest in anti-inflammatory therapeutics, a trending topic in health forums and scientific databases. Additionally, its potential as a building block for covalent drugs has been explored, addressing the demand for more efficient drug design strategies—a common search query among medicinal chemists.

From a synthetic perspective, the preparation of 5-Methyl-4-(oxiran-2-yl)-1,2-oxazole typically involves cyclization reactions of precursor molecules under controlled conditions. Optimizing yield and purity remains a focus area, as reflected in frequent searches for high-yield synthesis protocols and green chemistry alternatives. The compound’s stability under various pH conditions also makes it a candidate for prodrug development, another hot topic in pharmaceutical research.

Beyond pharmaceuticals, 5-Methyl-4-(oxiran-2-yl)-1,2-oxazole has shown promise in agrochemical applications, particularly in the design of crop protection agents. Its mode of action, often linked to enzyme inhibition, resonates with searches for sustainable pest control solutions. This dual applicability in human health and agriculture underscores its interdisciplinary relevance.

In conclusion, 5-Methyl-4-(oxiran-2-yl)-1,2-oxazole (CAS No. 1824082-29-2) represents a compelling case study in modern chemical research. Its structural features, synthetic accessibility, and broad applicability address key trends such as drug discovery, green synthesis, and sustainable agriculture. By integrating these insights, this article aims to provide a holistic view while optimizing for SEO through targeted keywords like oxazole derivatives and epoxide reactivity.